Cas no 858759-26-9 (ethyl 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate)
ethyl 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate Chemical and Physical Properties
Names and Identifiers
-
- (Z)-ethyl 2-((2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate
- Propanoic acid, 2-[[2-[(3,4-dimethoxyphenyl)methylene]-2,3-dihydro-3-oxo-6-benzofuranyl]oxy]-, ethyl ester
- ethyl 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate
-
- Inchi: 1S/C22H22O7/c1-5-27-22(24)13(2)28-15-7-8-16-18(12-15)29-20(21(16)23)11-14-6-9-17(25-3)19(10-14)26-4/h6-13H,5H2,1-4H3
- InChI Key: JJVAZKZNAKOPNC-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(OC1C=C2OC(=CC3=CC=C(OC)C(OC)=C3)C(=O)C2=CC=1)C
ethyl 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3139-2007-2μmol |
ethyl 2-{[(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
858759-26-9 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F3139-2007-5μmol |
ethyl 2-{[(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
858759-26-9 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3139-2007-10μmol |
ethyl 2-{[(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
858759-26-9 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3139-2007-20μmol |
ethyl 2-{[(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
858759-26-9 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F3139-2007-1mg |
ethyl 2-{[(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
858759-26-9 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F3139-2007-2mg |
ethyl 2-{[(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
858759-26-9 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F3139-2007-3mg |
ethyl 2-{[(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
858759-26-9 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3139-2007-4mg |
ethyl 2-{[(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
858759-26-9 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F3139-2007-5mg |
ethyl 2-{[(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
858759-26-9 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3139-2007-10mg |
ethyl 2-{[(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
858759-26-9 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
ethyl 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on ethyl 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate
Professional Introduction to Ethyl 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate (CAS No. 858759-26-9)
Ethyl 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate (CAS No. 858759-26-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and potential therapeutic applications.
The molecular structure of Ethyl 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate is characterized by a fused benzofuran ring system connected to a propanoate ester group. The presence of the 3,4-dimethoxyphenyl substituent and the (E)-alkene moiety contribute to its unique chemical properties and reactivity. This structural configuration makes it an intriguing candidate for further investigation in drug discovery and development.
In recent years, there has been a growing interest in benzofuran derivatives due to their reported pharmacological effects. These compounds have shown promise in various preclinical studies as potential candidates for treating inflammatory diseases, neurological disorders, and even certain types of cancer. The Ethyl 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate (CAS No. 858759-26-9) is no exception and has been studied for its potential bioactivity.
One of the most compelling aspects of this compound is its ability to interact with biological targets in a manner that suggests it could modulate key signaling pathways involved in disease progression. For instance, studies have indicated that benzofuran derivatives can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. The specific arrangement of functional groups in Ethyl 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate may contribute to its efficacy in this regard.
Moreover, the compound's structural features also make it a valuable scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding interactions between Ethyl 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate and target proteins. This approach has been instrumental in optimizing lead compounds for clinical trials and improving their pharmacokinetic profiles.
The synthesis of Ethyl 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo- -dihydro- 1-benzofuran-6-yloxy} propanoate (CAS No. 858759-26-9) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates such as 3,4-dimethoxybenzaldehyde and benzofuran derivatives. These intermediates are then subjected to condensation reactions to form the core benzofuran scaffold.
The subsequent steps involve functional group transformations to introduce the propanoate ester group and the (E)-alkene moiety. Each step must be carefully optimized to ensure high yield and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm the identity of intermediates and products.
In terms of applications, Ethyl 2-{(E)-Z- } ( )methylidene - - - -
858759-26-9 (ethyl 2-{(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)